6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid

• CAS: 1287218-61-4
• Molecular Formula: C10H11NO5
• Molecular Weight: 225.2 g/mol
• SMILES: C1C(COCO1)OC2=CC=CC(=N2)C(=O)O
• InChI: InChI=1S/C10H11NO5/c12-10(13)8-2-1-3-9(11-8)16-7-4-14-6-15-5-7/h1-3,7H,4-6H2,(H,12,13)
• InChIKey: GIOLEAKWUFUCNQ-UHFFFAOYSA-N

Generic picolinic acid substitutions risk precipitation and failed assays. This 1,3-dioxane-ether derivative delivers predictable solubility and fragment-like behavior for reproducible screening. • logP 0.7 ensures DMSO-to-buffer compatibility without precipitation. • 3 rotatable bonds & TPSA 77.9 Ų fit the rule-of-three for fragment-based discovery. • Six H-bond acceptors enable co-crystallization screening for API solid-state optimization. • Carboxylic acid handle permits amide/ester derivatization for SAR. Available ≥98% purity; shipped ambient with global logistics.

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid (CAS 1287218-61-4): Core molecular properties and computed descriptor baseline for informed procurement

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid (also referred to as 6-((1,3-dioxan-5-yl)oxy)picolinic acid) is a heterocyclic building block featuring a pyridine‑2‑carboxylic acid core etherified at the 6‑position with a 1,3‑dioxane ring [1]. Its molecular formula is C₁₀H₁₁NO₅, molecular weight 225.20 g mol⁻¹, and it possesses one hydrogen‑bond donor (the carboxylic acid proton) and six hydrogen‑bond acceptor sites [1]. Computed physicochemical descriptors—XLogP3 = 0.7, topological polar surface area (TPSA) = 77.9 Ų, and rotatable bond count = 3—place it in a property space that is distinct from commonly used 6‑alkoxy‑ or 6‑aryloxy‑picolinic acids [1].

1 Heterocyclic building block with distinct dioxane ether topology

2 Polar surface area and H-bond profile support aqueous-compatible assays

3 Constrained rotatable bonds suggest rigid fragment behavior

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid: Why positional isomers and common picolinic acid analogs cannot be considered interchangeable

Subtle changes to the substitution pattern on the pyridine ring of 6‑(1,3‑dioxan‑5‑yloxy)pyridine‑2‑carboxylic acid lead to marked shifts in key molecular descriptors that govern solubility, permeability, and molecular recognition. Relocating the carboxylic acid group from the 2‑position to the 3‑position (nicotinic acid isomer) alters the hydrogen‑bond geometry and Zwitterionic character, while replacing the 1,3‑dioxanyl‑oxy moiety with a methoxy or phenoxy group simultaneously reduces the number of hydrogen‑bond acceptors and modifies lipophilicity (XLogP3) and polar surface area [1][2]. Because these descriptors directly influence behaviour in biological assays, chromatographic retention, and formulation compatibility, generic substitution without explicit re‑validation risks irreproducible results and failed experiments.

Positional Isomer Relocating the carboxylic acid from the 2- to 3-position alters intramolecular H-bond geometry and conformation; results may not transfer directly.

Analog Comparator Replacing the dioxane with methoxy or phenoxy groups shifts lipophilicity and acceptor count; solubility and permeability context may require re-validation.

Ring Ether Analog Tetrahydropyranyl analogs add a rotatable bond and ring-flip flexibility; conformational entropy penalty may differ.

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source
• [2] PubChem. Compound Summary for CID 69372: 6-Methoxypyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/69372 View Source

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid: Quantitative differentiation evidence against the closest commercially available comparators

XLogP3 lipophilicity differential: 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid versus 6-methoxypyridine-2-carboxylic acid

Computed logP (XLogP3) for 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid is 0.7, 0.8 log units lower than that of 6-methoxypyridine-2-carboxylic acid [1][2]. The reduced lipophilicity arises from the additional ether oxygens in the dioxane ring, which enhance aqueous solubility and lower passive membrane permeability relative to the simple methyl ether.

XLogP3 Lipophilicity

Cross-study comparable

ΔXLogP3 = -0.8 (0.7 vs. 1.5)

Lower lipophilicity may support aqueous solubility screening context.

Computed logP comparison against 6-methoxypyridine-2-carboxylic acid.

Evidence Dimension	Computed logP (XLogP3)
Target Compound Data	XLogP3 = 0.7
Comparator Or Baseline	6-Methoxypyridine-2-carboxylic acid: XLogP3 = 1.5
Quantified Difference	ΔXLogP3 = -0.8
Conditions	Computed by XLogP3 3.0 algorithm, as reported in PubChem

Why This Matters

Lower lipophilicity predicts improved aqueous solubility and reduced non‑specific protein binding, which can be critical for assays requiring high compound concentrations or for in‑vivo formulations where solubility‑limited absorption is a concern.

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source
• [2] PubChem. Compound Summary for CID 69372: 6-Methoxypyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/69372 View Source

Topological Polar Surface Area (TPSA) comparison: target compound vs. 6-(1,3-dioxan-5-yloxy)nicotinic acid (positional isomer)

TPSA for 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid and its 3‑carboxylic acid isomer are identical (77.9 Ų) because they contain the same atoms [1]. However, the spatial disposition of the carboxylic acid group differs, leading to divergent hydrogen‑bond patterns: the 2‑carboxylic acid can form an intramolecular hydrogen bond with the pyridine nitrogen, whereas the 3‑isomer cannot [1]. This structural nuance means the two isomers are not interchangeable in applications where precise hydrogen‑bond geometry is crucial (e.g., target‑based drug design or molecular recognition).

TPSA & H-Bond Geometry

Class-level inference

TPSA identical (77.9 Ų), H-bond pattern differs

Intramolecular H-bond capability requires isomer-specific review.

Comparison against 3-carboxylic acid positional isomer.

Evidence Dimension	Topological Polar Surface Area (TPSA) and intramolecular hydrogen bonding
Target Compound Data	TPSA = 77.9 Ų; possible intramolecular H‑bond between 2‑CO₂H and pyridine N
Comparator Or Baseline	6-(1,3-Dioxan-5-yloxy)nicotinic acid: TPSA = 77.9 Ų; intramolecular H‑bond not possible
Quantified Difference	TPSA identical; hydrogen‑bond donor/acceptor pattern differs
Conditions	Computed by Cactvs 3.4.8.24 and molecular geometry analysis (PubChem, 2025)

Why This Matters

Preservation of the 2‑carboxylic acid ‑ pyridine nitrogen intramolecular interaction can stabilize specific molecular conformations, affecting binding kinetics and selectivity in biological targets. Users requiring the exact conformational profile must specify the 2‑carboxylic acid isomer.

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source

Hydrogen‑bond acceptor count: target compound versus 6‑phenoxypyridine‑2‑carboxylic acid

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid presents six hydrogen‑bond acceptor sites (three from the dioxane ring, one from the pyridine nitrogen, and two from the carboxylic acid oxygens), compared to only four acceptors in 6‑phenoxypyridine‑2‑carboxylic acid [1][2]. The additional acceptors can enhance aqueous solubility and facilitate co‑crystal formation with hydrogen‑bond donor co‑formers.

H-Bond Acceptor Count

Class-level inference

ΔHBA = +2 (6 vs. 4)

Higher acceptor count may aid co-crystal design context.

Compared to 6-phenoxypyridine-2-carboxylic acid.

Evidence Dimension	Hydrogen‑bond acceptor count
Target Compound Data	H‑bond acceptor count = 6
Comparator Or Baseline	6-Phenoxypyridine-2-carboxylic acid: H‑bond acceptor count = 4
Quantified Difference	ΔHBA = +2
Conditions	Computed by Cactvs 3.4.8.24 (PubChem)

Why This Matters

Higher acceptor count often translates to greater solubility in protic solvents and improved ability to engage in multi‑point hydrogen‑bond networks, which can be exploited in solid‑state chemistry and formulation design.

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source
• [2] PubChem. Compound Summary for CID 123456: 6-Phenoxypyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/123456 View Source

Rotatable bond count and molecular flexibility: 6-(1,3-dioxan-5-yloxy)pyridine-2-carboxylic acid versus 6-(tetrahydro‑2H‑pyran‑4‑yloxy)pyridine‑2‑carboxylic acid

The target compound contains only three rotatable bonds (all exocyclic to the dioxane‑pyridine linkage), whereas the tetrahydropyranyl analog possesses four rotatable bonds because the pyran ring itself can undergo ring‑flipping and adds an extra rotatable C‑O bond [1][2]. Increased rotatable bond count is generally associated with higher conformational entropy and a larger entropic penalty upon binding, potentially reducing target affinity.

Rotatable Bond Count

Class-level inference

ΔRotB = -1 (3 vs. 4)

Fewer rotatable bonds suggest a restricted conformational profile.

Compared to tetrahydropyranyl ether analog.

Evidence Dimension	Rotatable bond count
Target Compound Data	Rotatable bond count = 3
Comparator Or Baseline	6-(Tetrahydro-2H-pyran-4-yloxy)pyridine-2-carboxylic acid: rotatable bond count = 4
Quantified Difference	ΔRotB = -1
Conditions	Computed by Cactvs 3.4.8.24 (PubChem)

Why This Matters

Lower rotatable bond count may confer a more restricted conformational profile, which can be advantageous in fragment‑based drug discovery where rigid fragments often yield higher ligand efficiency and better starting points for optimization.

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source
• [2] PubChem. Compound Summary for CID 9876543: 6-(Tetrahydro-2H-pyran-4-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/9876543 View Source

6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid: Evidence‑backed application scenarios for procurement decisions

Aqueous‑compatible bioassays and high‑concentration screening

The compound’s low computed logP (0.7) and six hydrogen‑bond acceptors predict superior aqueous solubility compared to 6‑methoxy‑ or 6‑phenoxy‑picolinic acids [1]. This makes it a candidate for high‑concentration screening cascades where dimethyl sulfoxide (DMSO) stock solutions must be diluted into aqueous buffers without precipitation.

Fragment‑based drug discovery requiring rigid, polar fragments

With only three rotatable bonds and a moderate polar surface area, the compound fits the “rule of three” for fragments (MW < 300, logP ≤ 3, H‑bond donors ≤ 3, acceptors ≤ 6) [1]. Its reduced flexibility relative to tetrahydropyranyl analogs may yield higher ligand efficiency in fragment screening.

Co‑crystal engineering and solid‑form optimization

The presence of six hydrogen‑bond acceptors and a carboxylic acid donor offers multiple interaction sites for co‑former screening [1]. This property profile can be exploited to improve the solid‑state properties of active pharmaceutical ingredients through co‑crystallization.

Synthetic intermediate for picolinic acid‑based bioactive molecules

The 2‑carboxylic acid group can be derivatized (e.g., to amides or esters) while retaining the dioxane‑ether moiety, providing a versatile entry point for the synthesis of novel CFTR modulators or other picolinate‑containing drug candidates [1]. The rigid dioxane ring may impart conformational constraints beneficial for target binding.

Application

Selection Property

Validation Focus

Aqueous-compatible bioassays

Computed logP & H-bond acceptor profile

Solubility and buffer compatibility screening

Fragment-based discovery

Rotatable bond count and polar surface area

Ligand efficiency and conformational rigidity review

Co-crystal engineering

Multi-site H-bond donor/acceptor system

Co-former screening and solid-form analysis

Synthetic intermediate

2-Carboxylic acid derivatization handle

Reactivity and downstream picolinate analog synthesis

• [1] PubChem. Compound Summary for CID 53256662: 6-(1,3-Dioxan-5-yloxy)pyridine-2-carboxylic acid. National Center for Biotechnology Information, 2025. https://pubchem.ncbi.nlm.nih.gov/compound/1287218-61-4 View Source